Cas no 1361587-29-2 (3,5-Bis(2,4,6-trichlorophenyl)-4-fluoropyridine)

• Product Name: 3,5-Bis(2,4,6-trichlorophenyl)-4-fluoropyridine
• CAS No: 1361587-29-2
• MF: C₁₇H₆Cl₆FN
• MW: 455.952641963959
• CID: 4923575
• Update Time: 2025-05-24

3,5-Bis(2,4,6-trichlorophenyl)-4-fluoropyridine Chemical and Physical Properties

Names and Identifiers

• 3,5-Bis(2,4,6-trichlorophenyl)-4-fluoropyridine

• Inchi： 1S/C17H6Cl6FN/c18-7-1-11(20)15(12(21)2-7)9-5-25-6-10(17(9)24)16-13(22)3-8(19)4-14(16)23/h1-6H
• InChI Key： ATLVMQYYIMNZCV-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1C1C=NC=C(C=1F)C1C(=CC(=CC=1Cl)Cl)Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 25
• Rotatable Bond Count: 2
• Complexity: 395
• XLogP3: 8
• Topological Polar Surface Area: 12.9

Additional information on 3,5-Bis(2,4,6-trichlorophenyl)-4-fluoropyridine

Comprehensive Analysis of 3,5-Bis(2,4,6-trichlorophenyl)-4-fluoropyridine (CAS No. 1361587-29-2)

3,5-Bis(2,4,6-trichlorophenyl)-4-fluoropyridine (CAS No. 1361587-29-2) is a highly specialized organic compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in advanced material science and pharmaceutical research. This compound, characterized by its trichlorophenyl and fluoropyridine moieties, exhibits remarkable stability and reactivity, making it a subject of interest for researchers exploring novel synthetic pathways and functional materials.

The molecular structure of 3,5-Bis(2,4,6-trichlorophenyl)-4-fluoropyridine features a central pyridine ring substituted with fluorine at the 4-position and two 2,4,6-trichlorophenyl groups at the 3- and 5-positions. This arrangement imparts unique electronic and steric properties, which are critical for its performance in various chemical reactions. Researchers have particularly focused on its potential as a building block for supramolecular chemistry and catalysis, where its halogen-rich framework can facilitate selective interactions.

In the context of current scientific trends, 3,5-Bis(2,4,6-trichlorophenyl)-4-fluoropyridine aligns with the growing demand for halogenated compounds in organic electronics and pharmaceutical intermediates. Its fluoropyridine core is especially relevant to the development of bioactive molecules, as fluorine substitution often enhances metabolic stability and binding affinity. This has led to increased searches for "fluoropyridine derivatives" and "trichlorophenyl applications" in academic and industrial databases.

From a synthetic perspective, the preparation of 3,5-Bis(2,4,6-trichlorophenyl)-4-fluoropyridine typically involves multi-step reactions, including cross-coupling and halogenation processes. Recent advancements in green chemistry have also explored eco-friendly routes to synthesize such compounds, addressing concerns about sustainability. This aligns with the broader industry shift toward "sustainable halogenation" and "green synthesis of fluorinated compounds," which are frequently searched topics in chemical forums.

The compound's physical properties, such as its melting point, solubility, and spectral characteristics, have been extensively documented. These details are crucial for researchers working on material characterization and quality control. For instance, its UV-Vis absorption profile makes it a candidate for optical materials, while its thermal stability is of interest for high-performance polymers.

In the pharmaceutical sector, 3,5-Bis(2,4,6-trichlorophenyl)-4-fluoropyridine has been investigated as a precursor for drug discovery. Its structural motifs are found in several kinase inhibitors and antimicrobial agents, reflecting the broader trend of incorporating halogenated aromatics into medicinal chemistry. Searches for "fluoropyridine in drug design" and "trichlorophenyl bioactive compounds" highlight this relevance.

Safety and handling of 3,5-Bis(2,4,6-trichlorophenyl)-4-fluoropyridine require standard laboratory precautions, given its halogenated nature. While not classified as hazardous under typical conditions, proper personal protective equipment (PPE) and ventilation are recommended during handling. This aligns with general laboratory safety protocols, a topic frequently searched by chemists and technicians.

In summary, 3,5-Bis(2,4,6-trichlorophenyl)-4-fluoropyridine (CAS No. 1361587-29-2) represents a versatile and scientifically valuable compound with applications spanning material science, catalysis, and pharmaceutical research. Its unique structure and properties continue to inspire innovation, making it a focal point for both academic and industrial research communities.